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Compound of Interest

Compound Name: Calicheamicin

Cat. No.: B10858107

Calicheamicin is a potent enediyne antitumor antibiotic that requires stringent handling
protocols to ensure the safety of laboratory personnel.[1][2][3] Its high cytotoxicity necessitates
meticulous planning and execution of all procedures, from receipt of the compound to the
disposal of waste.[2] This guide provides essential safety and logistical information for
researchers, scientists, and drug development professionals working with Calicheamicin.

Hazard Identification and Classification

Calicheamicin and its derivatives are classified as highly hazardous substances.
Understanding their classification is crucial for implementing appropriate safety measures.
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Hazard Classification

Category

Hazard Statement

Acute Toxicity, Oral

Category 1, 2

H300: Fatal if swallowed[4][5]

Acute Toxicity, Dermal

Category 1, 2

H310: Fatal in contact with
skin[5]

Acute Toxicity, Inhalation

Category 1, 2

H330: Fatal if inhaled[4][5]

Germ Cell Mutagenicity

Category 1A, 1B

H340: May cause genetic
defects[4]

Reproductive Toxicity

Category 1A, 1B

H360: May damage fertility or
the unborn child[4]

Specific Target Organ Toxicity

H370: Causes damage to

. Category 1
(Single Exposure) organs[4]
B o H372: Causes damage to
Specific Target Organ Toxicity
Category 1 organs through prolonged or
(Repeated Exposure)
repeated exposure[4][6]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[6]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation[5][6]
] o H351: Suspected of causing
Carcinogenicity Category 2
cancer[5]
Hazardous to the Aquatic H412: Harmful to aquatic life
Category 3

Environment (Long-term)

with long lasting effects[4]

Personal Protective Equipment (PPE) for Handling

Calicheamicin

The selection and proper use of PPE are critical to prevent exposure. The following table

outlines the minimum PPE requirements for various activities involving Calicheamicin.
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Activity

Required Personal Protective Equipment

Handling Solid Compound (e.g., weighing,
aliquoting)

Primary Protection: « Double chemo-rated,
powder-free gloves (inner glove under gown
cuff, outer glove over cuff)[7][8] « Disposable
gown resistant to hazardous drugs[7][8] ¢ Full-
face respirator with appropriate cartridges or a
powered air-purifying respirator (PAPR)[5][7] ¢
Eye protection (safety goggles with side shields
or a face shield in combination with goggles)[5]

[7] « Hair and shoe covers[7]

Handling Solutions (e.g., reconstitution, dilution)

Primary Protection: « Double chemo-rated,
powder-free gloves[7][8] * Disposable gown
resistant to hazardous drugs[7][8] * Eye
protection (safety goggles with side shields)[5]
[7]1Secondary Protection (based on risk
assessment): « Face shield if there is a splash
hazard[7] « Work should be performed in a
certified chemical fume hood or biological safety
cabinet[7]

Administering to Cell Cultures or Animals

« Double chemo-rated, powder-free gloves[7][8]
« Disposable gown resistant to hazardous
drugs[7][8] * Eye protection (safety goggles with
side shields)[5][7] « Use of a closed system
transfer device (CSTD) is recommended where
feasible[8]

Cleaning and Decontamination

* Double chemo-rated, powder-free gloves[7][8]
« Disposable gown resistant to hazardous
drugs[7][8] * Eye protection (safety goggles with
side shields) and a face shield[5][7] ¢
Respiratory protection may be required

depending on the nature of the spill
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« Double chemo-rated, powder-free gloves[7][8]
] « Disposable gown resistant to hazardous
Waste Disposal ] ]
drugs[7][8] * Eye protection (safety goggles with

side shields)[5][7]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach is essential for safely handling Calicheamicin.

Pre-Handling and Preparation

» Training: Ensure all personnel are trained on the hazards of Calicheamicin and have read
the Safety Data Sheet (SDS).

» Designated Area: Designate a specific area for handling Calicheamicin, such as a chemical
fume hood or a biological safety cabinet.

o Emergency Equipment: Verify that a safety shower, eyewash station, and spill kit are readily
accessible.[5][9]

e PPE Donning: Put on all required PPE before entering the designated handling area.

Handling the Solid Compound

» Containment: Handle solid Calicheamicin in a containment device such as a glove box or a
chemical fume hood with appropriate filtration to avoid inhalation of dust particles.

» Weighing: Use a dedicated analytical balance within the containment device.

« Aliquotting: Prepare aliquots of appropriate sizes to minimize the need for repeated handling
of the stock container.

Preparation of Solutions

» Solvent Selection: Use appropriate solvents as recommended by the supplier.
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» Reconstitution: Slowly add the solvent to the vial containing the solid Calicheamicin to avoid
splashing.

e Mixing: Gently swirl or vortex to dissolve the compound. Avoid sonication, which can
generate aerosols.

o Labeling: Clearly label all solutions with the compound name, concentration, date, and
hazard symbols.

Post-Handling and Decontamination

o Surface Decontamination: Decontaminate all surfaces and equipment that may have come
into contact with Calicheamicin. A common decontamination procedure involves scrubbing
with alcohol.[4][5]

o PPE Doffing: Remove PPE in a manner that avoids cross-contamination, and dispose of it as
hazardous waste.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[4][5]

Emergency Procedures

In the event of an exposure, immediate action is critical.
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Exposure Route First-Aid Measures

Immediately move the affected person to fresh
Inhalation air. If breathing is difficult, provide respiratory

support. Seek immediate medical attention.[4][5]

Immediately wash the affected area with plenty
_ of soap and water for at least 15 minutes.
Skin Contact ) ) ) )
Remove contaminated clothing. Seek immediate

medical attention.[5]

Immediately flush eyes with large amounts of
water for at least 15 minutes, holding the eyelids
Eye Contact open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[4115]

) Do NOT induce vomiting. Wash out the mouth
Ingestion ) ) i ) i
with water. Seek immediate medical attention.[5]

Disposal Plan

All waste contaminated with Calicheamicin must be treated as hazardous waste.

o Segregation: Collect all Calicheamicin-contaminated waste in clearly labeled, sealed, and
puncture-resistant containers. This includes unused compound, empty vials, contaminated
PPE, and labware.

o Container Labeling: Label waste containers with "Hazardous Waste," the name of the
chemical, and the appropriate hazard symbols.

» Storage: Store hazardous waste in a designated, secure area away from incompatible
materials.

» Disposal: Arrange for disposal through your institution's environmental health and safety
(EHS) office. Do not dispose of Calicheamicin waste down the drain or in regular trash.[4][6]

[9]
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Experimental Workflow for Handling Calicheamicin

The following diagram illustrates the logical workflow for the safe handling of Calicheamicin in
a research setting.

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Calicheamicin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for
Calicheamicin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10858107#personal-protective-equipment-for-
handling-calicheamicin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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